Cas no 151155-56-5 (1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid
• CAS No: 151155-56-5
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6209240
• PubChem ID: 22406706
• Update Time: 2025-06-08

1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid
• 151155-56-5
• SCHEMBL8747270
• EN300-1835168

• Inchi： 1S/C12H12O3/c13-11(14)12(5-6-12)9-3-1-2-8-4-7-15-10(8)9/h1-3H,4-7H2,(H,13,14)
• InChI Key： DLKDGBXWTWCJTA-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid (CAS No. 151155-56-5)

1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 151155-56-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused cyclopropane ring with a benzofuran moiety, has garnered attention due to its structural novelty and potential biological activities. The unique combination of these structural elements suggests promising applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases.

The structural framework of 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group, with the benzofuran moiety linked at the 7-position of the benzofuran ring. This configuration introduces rigidity to the molecule, which can influence its interactions with biological targets. The presence of the benzofuran scaffold is particularly noteworthy, as benzofurans are known for their diverse pharmacological properties and have been extensively explored in the development of drugs for neurological disorders, cardiovascular diseases, and cancer.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary computational studies have indicated that this molecule could interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management.

In addition to its potential enzymatic activity, 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid has been investigated for its interactions with nucleic acids and protein targets. The benzofuran moiety, in particular, is known to exhibit favorable binding properties with certain DNA sequences and protein pockets. This has led to interest in exploring its applications in targeted therapy for cancer and other genetic disorders. Furthermore, the cyclopropane ring is a well-known pharmacophore that can enhance binding affinity and metabolic stability, making it an attractive feature for drug design.

The synthesis of 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the complexity of its structural framework. However, recent developments in synthetic methodologies have made it possible to access this compound with high efficiency and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired molecular architecture. These advances have not only facilitated the synthesis of 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid but also provided insights into optimizing its pharmacological properties.

One of the most exciting aspects of 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid is its potential as a lead compound for drug discovery. By leveraging structure-based drug design principles, researchers can modify this molecule to enhance its potency, selectivity, and pharmacokinetic properties. For example, substituting functional groups on the benzofuran ring or introducing additional heterocycles could lead to novel derivatives with improved therapeutic profiles. Such modifications are often guided by high-throughput screening assays and biophysical techniques that assess binding affinity and functional activity.

Recent clinical trials have begun to explore the efficacy of compounds derived from benzofuran scaffolds in treating various diseases. While 1-(2,3-dihydro-1-benzofuran-7-yl)cyclopropane-1-carboxylic acid itself may not be directly tested in humans yet, its structural analogs have shown promising results in preclinical studies. These findings support further investigation into this compound's potential therapeutic applications. Additionally, the growing body of research on natural products containing benzofuran derivatives has provided valuable insights into their biological activities and mechanisms of action.

The future direction of research on 1-(2,3-dihydro-1-benzofuran-7-ytl)cyclopropane-l-carbonylíc acld (CAS No. 151155-S6-S) will likely focus on expanding its chemical space through innovative synthetic strategies. Techniques such as directed evolution and DNA-encoded libraries could be employed to discover new analogs with enhanced properties. Furthermore, integrating machine learning models into drug discovery pipelines will enable faster identification of promising candidates for further optimization.

In conclusion,l-(23-dihydro-l-benzo-fura-n7-yI)-cycIopropa-ne-l-CarboxýIc acld (CAS No.lSllS55-S6-S) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,l-(23-dihydro-l-benzo-fura-n7-yI)-cycIopropa-ne-l-CarboxýIc acld is poised to play a crucial role in advancing drug discovery efforts worldwide.